Cas no 1001462-89-0 (3-bromo-5-(trifluoromethyl)phenylhydrazine)

• Product Name: 3-bromo-5-(trifluoromethyl)phenylhydrazine
• CAS No: 1001462-89-0
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• MDL: MFCD21243928
• CID: 5156094
• PubChem ID: 65490425
• Update Time: 2025-05-22

3-bromo-5-(trifluoromethyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [3-bromo-5-(trifluoromethyl)phenyl]-
• (3-Bromo-5-(trifluoromethyl)phenyl)hydrazine
• 3-bromo-5-(trifluoromethyl)phenylhydrazine

• MDL： MFCD21243928
• Inchi： 1S/C7H6BrF3N2/c8-5-1-4(7(9,10)11)2-6(3-5)13-12/h1-3,13H,12H2
• InChI Key： DCCPJARUTOSZDH-UHFFFAOYSA-N
• SMILES： N(C1=CC(C(F)(F)F)=CC(Br)=C1)N

Additional information on 3-bromo-5-(trifluoromethyl)phenylhydrazine

Recent Advances in the Application of 3-Bromo-5-(trifluoromethyl)phenylhydrazine (CAS: 1001462-89-0) in Chemical Biology and Pharmaceutical Research

The compound 3-bromo-5-(trifluoromethyl)phenylhydrazine (CAS: 1001462-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This hydrazine derivative, characterized by the presence of a bromo and trifluoromethyl substituents on the phenyl ring, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

One of the most notable applications of 3-bromo-5-(trifluoromethyl)phenylhydrazine is its use as a key intermediate in the synthesis of small molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinase receptors implicated in various cancers. The researchers utilized the compound's reactive hydrazine group to construct pyrazole and indazole scaffolds, which showed potent inhibitory activity against EGFR and VEGFR2 kinases. The presence of the trifluoromethyl group was found to significantly enhance the metabolic stability of the resulting compounds, addressing a common challenge in kinase inhibitor development.

In antimicrobial research, 3-bromo-5-(trifluoromethyl)phenylhydrazine has shown promise as a precursor for novel antibacterial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into hydrazone derivatives that exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The electron-withdrawing nature of the bromo and trifluoromethyl groups was crucial for maintaining the compounds' stability under physiological conditions while allowing for optimal interactions with bacterial targets. Molecular docking studies revealed that these derivatives bind to the active site of bacterial dihydrofolate reductase, a validated target for antibacterial therapy.

The compound's unique chemical properties have also been exploited in radiopharmaceutical development. Researchers at a leading pharmaceutical institute recently reported (2023) the use of 3-bromo-5-(trifluoromethyl)phenylhydrazine as a precursor for PET tracer development. By replacing the bromine atom with fluorine-18 via nucleophilic aromatic substitution, they created a series of radiolabeled compounds for imaging neuroinflammation. The trifluoromethyl group's lipophilicity contributed to improved blood-brain barrier penetration, while the hydrazine moiety allowed for facile conjugation to various targeting vectors.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to 3-bromo-5-(trifluoromethyl)phenylhydrazine. A 2024 paper in Organic Process Research & Development described a continuous flow synthesis method that improved yield (from 68% to 89%) and reduced reaction time compared to traditional batch processes. This innovation is particularly significant given the growing demand for this intermediate in pharmaceutical R&D. The new method also addresses safety concerns associated with handling hydrazine derivatives by minimizing exposure through automated, enclosed systems.

Looking forward, the unique structural features of 3-bromo-5-(trifluoromethyl)phenylhydrazine continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and covalent inhibitors, where its reactivity profile offers distinct advantages. As the pharmaceutical industry increasingly focuses on targeted therapies and precision medicine, this compound is poised to play an even more significant role in the development of next-generation therapeutics. Ongoing studies are expected to further elucidate its potential in addressing unmet medical needs across various therapeutic areas.